Cas no 828-35-3 (1H,2H-Octafluorocyclopentane)

• Product Name: 1H,2H-Octafluorocyclopentane
• CAS No: 828-35-3
• MF: C₅H₂F₈
• MW: 214.056609630585
• MDL: MFCD03094303
• CID: 732986
• PubChem ID: 2778426
• Update Time: 2025-10-29

1H,2H-Octafluorocyclopentane Chemical and Physical Properties

Names and Identifiers

• Cyclopentane,1,1,2,2,3,3,4,5-octafluoro-
• 1H,2H-OCTAFLUOROCYCLOPENTANE
• 1,1,2,2,3,3,4,5-octafluorocyclopentane
• 1,2,3,10,11,11a-hexahydro-5H-pyrrolo<2,1-c><1,4>benzodiazepin-5-one
• 1,2,3,3,4,4,5,5-octafluorocyclopentane
• 1H,2H-Octafluorcyclopentan
• 1H,2H-Oktafluorcyclopentan
• 5-Oxo-2,3,5,10,11,11a-hexahydro-1H-pyrrolo<2,1-c><1,4>benzdiazepin
• 828-35-3
• 1,1,2,2,3,3,4,5-octakis(fluoranyl)cyclopentane
• A840464
• FT-0633004
• 1H,2H-Octafluorocyclopentane, technical grade
• AKOS025310209
• MFCD03094303
• DTXSID201002904
• JGDURJBWQSXDQX-UHFFFAOYSA-N
• SCHEMBL424208
• DB-056666
• 1H,2H-Octafluorocyclopentane

• MDL： MFCD03094303
• Inchi： 1S/C5H2F8/c6-1-2(7)4(10,11)5(12,13)3(1,8)9/h1-2H
• InChI Key： QVEJLBREDQLBKB-UHFFFAOYSA-N
• SMILES： FC1(C(C(C(C1(F)F)F)F)(F)F)F

Computed Properties

• Exact Mass: 214.00300
• Monoisotopic Mass: 214.00287536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.68
• Boiling Point: 79 °C
• PSA: 0.00000
• LogP: 2.58210

1H,2H-Octafluorocyclopentane Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1H,2H-Octafluorocyclopentane

Recent Advances in the Application of 1H,2H-Octafluorocyclopentane (CAS 828-35-3) in Chemical Biomedicine

1H,2H-Octafluorocyclopentane (CAS 828-35-3), a fluorinated cyclic alkane, has recently gained significant attention in chemical biomedicine due to its unique physicochemical properties. This compound exhibits exceptional thermal stability, chemical inertness, and low surface tension, making it particularly valuable for various biomedical applications. Recent studies have explored its potential as a novel contrast agent, drug delivery vehicle, and in medical device coatings.

In the field of diagnostic imaging, researchers at MIT have developed 1H,2H-Octafluorocyclopentane-based nanoemulsions for ultrasound contrast enhancement. The study demonstrated that the compound's high vapor pressure and low boiling point (29°C) enable excellent phase-change capabilities under mild hyperthermia conditions, providing superior contrast resolution compared to traditional perfluorocarbon agents. The research team reported a 40% improvement in tumor visualization in preclinical models when using this novel contrast medium.

Recent pharmacological investigations have focused on the compound's potential as a drug solubilizer and stabilizer. A 2023 study published in the Journal of Controlled Release highlighted its ability to enhance the solubility of hydrophobic anticancer drugs by up to 15-fold while maintaining excellent biocompatibility. The research team utilized molecular dynamics simulations to elucidate the molecular interactions between 1H,2H-Octafluorocyclopentane and various therapeutic compounds, providing valuable insights for future formulation development.

In medical device applications, 1H,2H-Octafluorocyclopentane has shown promise as a coating material for cardiovascular stents. A multicenter clinical trial published in Advanced Materials Interfaces demonstrated that stents coated with a thin film of this compound exhibited significantly reduced platelet adhesion (78% reduction compared to uncoated controls) and improved endothelialization rates. The researchers attribute these benefits to the material's unique surface energy characteristics and anti-fouling properties.

Ongoing toxicological studies continue to support the safety profile of 1H,2H-Octafluorocyclopentane for biomedical applications. A comprehensive 2024 review in Regulatory Toxicology and Pharmacology analyzed data from multiple preclinical studies, concluding that the compound shows no significant systemic toxicity at therapeutic doses and has favorable pharmacokinetic properties, including rapid pulmonary elimination and minimal tissue accumulation.

Future research directions for 1H,2H-Octafluorocyclopentane include exploring its potential in oxygen therapeutics and as a component of advanced biomaterials for tissue engineering. Several research groups are currently investigating its oxygen-carrying capacity and compatibility with various polymer matrices, with preliminary results suggesting promising applications in wound healing and organ preservation.